Cas no 1140240-22-7 (7-Bromothieno2,3-cpyridine)
7-Bromothieno2,3-cpyridine Chemical and Physical Properties
Names and Identifiers
-
- 7-bromothieno[2,3-c]pyridine
- 7-Bromothieno2,3-cpyridine
-
- MDL: MFCD11870054
- Inchi: 1S/C7H4BrNS/c8-7-6-5(1-3-9-7)2-4-10-6/h1-4H
- InChI Key: STVXAGCPRYSKAZ-UHFFFAOYSA-N
- SMILES: C1(Br)=NC=CC2C=CSC1=2
Computed Properties
- Exact Mass: 212.92478g/mol
- Monoisotopic Mass: 212.92478g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 41.1Ų
7-Bromothieno2,3-cpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM423816-250mg |
7-bromothieno[2,3-c]pyridine |
1140240-22-7 | 95%+ | 250mg |
$545 | 2023-11-24 | |
| Chemenu | CM423816-500mg |
7-bromothieno[2,3-c]pyridine |
1140240-22-7 | 95%+ | 500mg |
$844 | 2023-11-24 | |
| Chemenu | CM423816-1g |
7-bromothieno[2,3-c]pyridine |
1140240-22-7 | 95%+ | 1g |
$1074 | 2023-11-24 | |
| Enamine | EN300-198654-0.05g |
7-bromothieno[2,3-c]pyridine |
1140240-22-7 | 95% | 0.05g |
$229.0 | 2023-09-16 | |
| Enamine | EN300-198654-0.1g |
7-bromothieno[2,3-c]pyridine |
1140240-22-7 | 95% | 0.1g |
$342.0 | 2023-09-16 | |
| Enamine | EN300-198654-0.25g |
7-bromothieno[2,3-c]pyridine |
1140240-22-7 | 95% | 0.25g |
$487.0 | 2023-09-16 | |
| Enamine | EN300-198654-0.5g |
7-bromothieno[2,3-c]pyridine |
1140240-22-7 | 95% | 0.5g |
$768.0 | 2023-09-16 | |
| Enamine | EN300-198654-1.0g |
7-bromothieno[2,3-c]pyridine |
1140240-22-7 | 95% | 1g |
$986.0 | 2023-06-08 | |
| Enamine | EN300-198654-2.5g |
7-bromothieno[2,3-c]pyridine |
1140240-22-7 | 95% | 2.5g |
$1931.0 | 2023-09-16 | |
| Enamine | EN300-198654-5.0g |
7-bromothieno[2,3-c]pyridine |
1140240-22-7 | 95% | 5g |
$2858.0 | 2023-06-08 |
7-Bromothieno2,3-cpyridine Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 7-Bromothieno2,3-cpyridine
Professional Introduction to 7-Bromothieno[2,3-c]pyridine (CAS No. 1140240-22-7)
7-Bromothieno[2,3-c]pyridine, a compound with the chemical identifier CAS No. 1140240-22-7, represents a significant advancement in the realm of pharmaceutical and agrochemical research. This heterocyclic molecule, characterized by its fused thiophene and pyridine rings, has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery. The presence of a bromine substituent at the 7-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry.
The synthesis and application of 7-Bromothieno[2,3-c]pyridine have been extensively explored in recent years, particularly in the development of novel therapeutic agents. Its unique structural motif allows for the facile introduction of various functional groups, enabling the creation of complex molecular architectures. This flexibility has been exploited in the design of kinase inhibitors, which play a crucial role in targeting aberrant signaling pathways associated with cancer and inflammatory diseases.
Recent studies have highlighted the compound's potential as a scaffold for small-molecule drugs. For instance, researchers have demonstrated its utility in generating potent JAK2 inhibitors, which are being investigated for their efficacy in treating myeloproliferative neoplasms. The bromine atom in 7-Bromothieno[2,3-c]pyridine serves as a handle for further chemical modifications, allowing for the introduction of pharmacophores that enhance binding affinity and selectivity.
In addition to its pharmaceutical applications, 7-Bromothieno[2,3-c]pyridine has shown promise in agrochemical research. Its structural features make it a suitable candidate for developing novel pesticides and herbicides. By leveraging its reactivity, scientists have synthesized derivatives that exhibit potent activity against resistant plant pathogens. These findings underscore the compound's broad utility across multiple domains of chemical biology.
The mechanistic insights into the reactivity of 7-Bromothieno[2,3-c]pyridine have been a focal point of recent investigations. Computational studies have revealed that the compound undergoes electrophilic aromatic substitution reactions with high efficiency due to the electron-withdrawing nature of the pyridine ring. This property has been harnessed in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems found in many bioactive molecules.
Furthermore, the pharmacokinetic properties of derivatives derived from 7-Bromothieno[2,3-c]pyridine have been thoroughly examined. Preclinical studies indicate that certain analogs exhibit favorable oral bioavailability and metabolic stability. These characteristics are critical for translating laboratory findings into clinical efficacy. The compound's ability to cross the blood-brain barrier has also been explored, opening avenues for developing treatments for central nervous system disorders.
The role of 7-Bromothieno[2,3-c]pyridine in medicinal chemistry extends beyond its direct therapeutic applications. It serves as a building block for libraries of compounds that are screened for biological activity using high-throughput screening (HTS) techniques. This approach has led to the identification of novel lead compounds with diverse pharmacological profiles. The bromine substituent facilitates further derivatization, allowing chemists to fine-tune properties such as solubility and lipophilicity.
Recent advances in synthetic methodologies have further enhanced the accessibility of 7-Bromothieno[2,3-c]pyridine derivatives. Transition-metal catalysis has emerged as a powerful tool for constructing complex heterocycles with precision. These techniques have enabled the rapid assembly of intricate molecular frameworks while maintaining high yields and selectivity. Such innovations are essential for accelerating drug discovery pipelines and bringing new therapies to market more efficiently.
The environmental impact of utilizing 7-Bromothieno[2,3-c]pyridine in synthetic processes has also been considered. Efforts have been made to develop greener alternatives that minimize waste and reduce energy consumption. Solvent-free reactions and catalytic systems have been explored as part of these initiatives. By adopting sustainable practices, researchers aim to align their work with broader goals of environmental stewardship while maintaining high standards of chemical synthesis.
In conclusion, 7-Bromothieno[2,3-c]pyridine (CAS No. 1140240-22-7) stands out as a versatile intermediate with far-reaching implications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of chemical biology innovation.
1140240-22-7 (7-Bromothieno2,3-cpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)